Sodium 4-[[3-(acetylamino)-4-methylphenyl]amino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate

• CAS No.: 69658-24-8
• Molecular Formula: C23H18N3NaO6S
• Molecular Weight: 487.5 g/mol
• IUPAC Name: sodium;4-(3-acetamido-4-methylanilino)-1-amino-9,10-dioxoanthracene-2-sulfonate
• InChI: InChI=1S/C23H19N3O6S.Na/c1-11-7-8-13(9-16(11)25-12(2)27)26-17-10-18(33(30,31)32)21(24)20-19(17)22(28)14-5-3-4-6-15(14)23(20)29;/h3-10,26H,24H2,1-2H3,(H,25,27)(H,30,31,32);/q;+1/p-1
• InChI Key: RHJUYISWNUOBLV-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-])NC(=O)C.[Na+]

Description

Sodium 4-[[3-(acetylamino)-4-methylphenyl]amino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate is a complex organic compound with the molecular formula C22H17N3O6S.Na. It is known for its applications in various fields, including chemistry, biology, and industry. This compound is also referred to as Acid Blue 324 .

Preparation Methods

The synthesis of Sodium 4-[[3-(acetylamino)-4-methylphenyl]amino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate involves several steps. One common method includes the acylation of an amine group followed by sulfonation. The reaction conditions typically involve the use of acetic anhydride as the acylating agent and sodium acetate as a buffer . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized conditions for large-scale production.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter its functional groups, leading to different derivatives.

Substitution: It can undergo substitution reactions, particularly at the amino and sulfonate groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Sodium 4-[[3-(acetylamino)-4-methylphenyl]amino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate has a wide range of applications in scientific research:

Chemistry: It is used as a dye and a reagent in various chemical reactions.

Biology: It is employed in biological staining techniques to visualize cellular components.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the manufacturing of dyes and pigments for textiles and other materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to proteins and enzymes, altering their activity. The pathways involved in its action are complex and depend on the specific application. For example, in biological staining, it binds to cellular components, allowing for visualization under a microscope .

Comparison with Similar Compounds

Similar compounds to Sodium 4-[[3-(acetylamino)-4-methylphenyl]amino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate include other anthracene derivatives and sulfonated dyes. These compounds share similar structural features but differ in their specific functional groups and applications. The uniqueness of this compound lies in its specific combination of functional groups, which confer unique properties and applications .